Cas no 2287274-63-7 (({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine)

• Product Name: ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• CAS No: 2287274-63-7
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6319822
• PubChem ID: 137945808
• Update Time: 2025-07-09

({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-N-methylmethanamine
• 2287274-63-7
• EN300-6760490
• ({3-cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

• Inchi： 1S/C11H19N/c1-12-8-10-5-11(6-10,7-10)9-3-2-4-9/h9,12H,2-8H2,1H3
• InChI Key： PVSNKTZULRPCSE-UHFFFAOYSA-N
• SMILES： N(C)CC12CC(C3CCC3)(C1)C2

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Professional Introduction to Compound with CAS No. 2287274-63-7 and Product Name: ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Compound with the CAS number 2287274-63-7 and the product name ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represents a fascinating subject of study in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug development and molecular modeling.

The molecular structure of this compound features a complex bicyclic system, specifically a 3-cyclobutylbicyclo[1.1.1]pentan-1-yl moiety, which contributes to its distinct chemical properties. This bicyclic scaffold is not only intriguing from a structural perspective but also offers a versatile platform for further functionalization and derivatization, making it a valuable asset in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The presence of the cyclobutyl group in this compound enhances its stability and reactivity, making it an attractive candidate for various chemical transformations. These transformations can be leveraged to create new derivatives with enhanced biological activity, which could be beneficial in the treatment of various diseases.

The compound's structure also suggests potential applications in the field of organometallic chemistry, where such scaffolds are often used as ligands or intermediates in catalytic processes. The< strong>methylamine component of the compound's name indicates the presence of an amine functional group, which is known for its role in forming hydrogen bonds and participating in various biochemical interactions.

Recent research has highlighted the importance of amine-containing compounds in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, are often employed to achieve the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of specific functional groups at strategic positions within the molecule.

In addition to its synthetic significance, this compound has potential applications in computational chemistry and molecular modeling. Its complex structure provides a challenging yet rewarding system for testing new computational methods and algorithms. By studying the properties of this compound computationally, researchers can gain insights into its behavior at the molecular level, which can be translated into experimental observations.

The field of chemical biology has seen significant advancements in recent years, largely driven by the development of new tools and techniques for studying biological systems at a molecular level. Compounds like ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine serve as important tools for understanding biological processes and developing new therapeutic strategies. Their unique structures and properties make them valuable candidates for use in high-throughput screening assays and other drug discovery platforms.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential in pharmaceutical applications. By combining experimental studies with computational modeling, researchers can accelerate the discovery process and identify new uses for this compound. This interdisciplinary approach is essential for advancing our understanding of complex biological systems and developing effective treatments for various diseases.

In conclusion, compound with CAS number 2287274-63-7 and product name ({3-Cyclobutylbicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.